Cas no 91619-32-8 (1H-Azepine, hexahydro-1-[(3-nitrophenyl)sulfonyl]-)

1H-Azepine, hexahydro-1-[(3-nitrophenyl)sulfonyl]- structure
91619-32-8 structure
Product Name:1H-Azepine, hexahydro-1-[(3-nitrophenyl)sulfonyl]-
CAS No:91619-32-8
MF:C12H16N2O4S
MW:284.331441879272
CID:4313867
PubChem ID:2793606
Update Time:2025-04-24

1H-Azepine, hexahydro-1-[(3-nitrophenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Azepine, hexahydro-1-[(3-nitrophenyl)sulfonyl]-
    • AKOS001721102
    • SR-01000508671
    • CHEMBL1491712
    • MLS000585909
    • STK792451
    • HMS2572N21
    • SMR000207690
    • Hexahydro-1-[(3-nitrophenyl)sulfonyl]-1H-azepine
    • EU-0017332
    • 91619-32-8
    • SR-01000508671-1
    • SR-01000508671-3
    • DTXSID501235946
    • 1-[(3-nitrophenyl)sulfonyl]azepane
    • Inchi: 1S/C12H16N2O4S/c15-14(16)11-6-5-7-12(10-11)19(17,18)13-8-3-1-2-4-9-13/h5-7,10H,1-4,8-9H2
    • InChI Key: OOBBVKGFAOGTTG-UHFFFAOYSA-N
    • SMILES: N1(S(C2=CC=CC([N+]([O-])=O)=C2)(=O)=O)CCCCCC1

Computed Properties

  • Exact Mass: 284.08307817Da
  • Monoisotopic Mass: 284.08307817Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 404
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 91.6Ų
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